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This document provides a comprehensive technical overview of 2-methyl-5-propyloctane, a
branched alkane of interest in various chemical research contexts. It is designed for
researchers, scientists, and professionals in drug development who require a detailed
understanding of its chemical and physical properties, synthesis, and potential applications.

Introduction and Scientific Context

2-Methyl-5-propyloctane (CAS No. 62184-34-3) is a saturated hydrocarbon belonging to the
class of branched alkanes.[1][2] Its molecular structure, characterized by a methyl group at the
second position and a propyl group at the fifth position of an octane backbone, results in
specific physicochemical properties that differentiate it from its linear isomer, dodecane, and

other structural isomers.[1]

For professionals in drug development, branched alkanes serve as important reference
compounds, non-polar solvents, and structural motifs in medicinal chemistry. Understanding
the properties of a specific isomer like 2-methyl-5-propyloctane is crucial for applications
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ranging from chromatography to the design of lipophilic ligands. Alkanes are generally
considered non-reactive and have low biological activity, serving as excellent scaffolds or
reference standards.[3] Their primary intermolecular interactions are weak van der Waals
dispersion forces, which are influenced by molecular size and shape.[3][4][5]

Molecular Structure and Physicochemical
Properties

The defining feature of 2-methyl-5-propyloctane is its branched structure, which imparts
distinct characteristics compared to straight-chain alkanes.[6] Branching disrupts the efficient
packing of molecules, leading to a reduction in the strength of intermolecular forces.[6]
Consequently, branched alkanes typically exhibit lower boiling points than their linear
counterparts with the same molecular weight.[3][5][6]

The presence of a chiral center at the C5 position means that 2-methyl-5-propyloctane can
exist as stereoisomers. This is a critical consideration in drug development and stereoselective
synthesis, where the specific three-dimensional arrangement of atoms can dictate biological
activity.

Key Property Data

The fundamental properties of 2-methyl-5-propyloctane are summarized below. These values
are critical for experimental design, safety assessments, and computational modeling.
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Property Value Source
Molecular Formula Ci2Hz2s [1112]
Molecular Weight 170.33 g/mol [11121[7]
CAS Number 62184-34-3 [11[2]
IUPAC Name 2-methyl-5-propyloctane [1]
Canonical SMILES CCcCc(cce)ccece(e)e [118]
InChiKey NYBDGQCIJCAIJL- (el
UHFFFAOYSA-N

Boiling Point 191°C [7]
Density 0.748 - 0.754 g/cm3 [71[8]

Refractive Index

1.4204 - 1.4223

[7]

Melting Point (Est.)

-50.8°C

[7]

Solubility

Insoluble in water; soluble in

organic solvents.

[3]141[5]

Spectroscopic Profile (Predicted)

While specific experimental spectra for 2-methyl-5-propyloctane are not readily available in

public databases, its spectroscopic features can be reliably predicted based on its structure.

This analysis is fundamental for compound identification and characterization.

e 1H NMR: The proton NMR spectrum would be complex due to the number of chemically non-
equivalent protons. Key features would include a doublet for the C2 methyl group, a multiplet
for the C2 methine proton, and overlapping multiplets for the numerous methylene (-CHz)
and methyl (-CHs) protons of the propyl and octyl chains.

e 13C NMR: The carbon NMR spectrum would show distinct signals for each of the unique
carbon atoms in the molecule, providing clear evidence of its branched structure.
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e Mass Spectrometry: The electron ionization (El) mass spectrum would exhibit a molecular
ion peak (M*) at m/z = 170. Subsequent fragmentation would produce a characteristic
pattern of smaller alkyl fragments, aiding in the confirmation of the carbon skeleton.

« Infrared (IR) Spectroscopy: The IR spectrum would be typical for an alkane, dominated by
strong C-H stretching vibrations just below 3000 cm~t and C-H bending vibrations around
1465 cm~1 and 1375 cm~*. The absence of other functional group absorptions confirms its
identity as a saturated hydrocarbon.

Synthesis, Reactivity, and Handling
Proposed Synthetic Workflow

A common and effective method for synthesizing a branched alkane like 2-methyl-5-
propyloctane is through a Grignard reaction, which is a powerful tool for forming carbon-
carbon bonds. A plausible two-step synthesis is outlined below.

Step-by-Step Protocol:
e Grignard Reagent Formation:

o React 1-bromo-2-methylpropane with magnesium turnings in anhydrous diethyl ether
under an inert atmosphere (e.g., nitrogen or argon) to form isobutylmagnesium bromide.

e Coupling Reaction:

o React the prepared Grignard reagent with a suitable alkyl halide, such as 5-bromo-5-
propyloctane (which itself would require a separate synthesis). Correction: A more direct
approach would be a convergent synthesis. A more plausible route involves the Grignard
coupling of 1-bromopropane with a suitable ketone followed by reduction and
halogenation, then a final coupling.

A more practical laboratory synthesis would involve the coupling of two simpler fragments. For
instance, reacting propylmagnesium bromide with 5-methyl-4-octanone, followed by
dehydration and catalytic hydrogenation.

The following diagram illustrates a conceptual workflow for a Grignard-based synthesis.
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Step 1: Grignard Reagent Preparation

1-Bromopropane Magnesium (Mg)

Anhydrous Ether

Step 2: Coupling Reaction

Propylmagnesium Bromide 2-Methyl-5-octanone (Ketone)

P |[ntermediate Alkoxide

Dehydration (Acid Catalyst)

Alkene Intermediate

Hz2, Pd/C

Final Product

2-Methyl-5-propyloctane

Click to download full resolution via product page

Caption: Conceptual Grignard synthesis pathway for 2-methyl-5-propyloctane.
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Chemical Reactivity

Alkanes are known for their chemical inertness under standard laboratory conditions.[9] Their
C-C and C-H bonds are strong and non-polar, making them resistant to attack by most acids,
bases, and oxidizing or reducing agents.[9] Reactions typically require harsh conditions, such
as high temperatures or UV light, to initiate free-radical pathways (e.g., halogenation). This low
reactivity makes them excellent choices as non-polar, aprotic solvents in various applications.

Safety and Handling

While specific toxicity data for 2-methyl-5-propyloctane is not extensively documented,
general precautions for handling liquid alkanes should be followed. It is a flammable liquid and
should be kept away from heat, sparks, and open flames. Use in a well-ventilated area and
wear appropriate personal protective equipment (PPE), including gloves and safety glasses, is
mandatory.

Relevance in Research and Drug Development

The properties of 2-methyl-5-propyloctane inform several areas of chemical and
pharmaceutical research.
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Caption: Relationship between structure and potential applications.
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o Chromatography: As a well-defined hydrocarbon, it can serve as a reference standard in gas
chromatography (GC) and high-performance liquid chromatography (HPLC) for analyzing
complex hydrocarbon mixtures.

o Solvent Properties: Its non-polar nature and liquid state at room temperature make it a
suitable solvent for other non-polar organic compounds.[3][5][9]

o Medicinal Chemistry: Branched alkyl chains are fundamental components of many drug
molecules. They are often used to enhance lipophilicity, which can improve a drug's ability to
cross cell membranes and interact with hydrophobic binding pockets in target proteins.
Studying model compounds like 2-methyl-5-propyloctane helps in understanding the steric
and electronic contributions of such fragments.

Conclusion

2-Methyl-5-propyloctane, while not a widely commercialized chemical, serves as an
exemplary model for the study of branched alkanes. Its unique structural features—branching
and chirality—qgive rise to specific physical properties that are of significant interest to
researchers in organic synthesis, analytical chemistry, and drug discovery. The principles
governing its behavior, from intermolecular forces to chemical inertness, are foundational to
organic chemistry and provide valuable insights for the design and handling of more complex
molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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